Cas no 1822546-67-7 (6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid)

• Product Name: 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid
• CAS No: 1822546-67-7
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5274541
• Update Time: 2025-05-24

6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid

• Inchi： 1S/C9H15NO3/c1-6(2)10-7(9(12)13)4-3-5-8(10)11/h6-7H,3-5H2,1-2H3,(H,12,13)
• InChI Key： BZBUBWPTLTVKCT-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=O)CCCC1C(O)=O

Additional information on 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid

Introduction to 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid (CAS No. 1822546-67-7)

6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid, with the CAS number 1822546-67-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid makes it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid features a piperidine ring with a carboxylic acid group and an oxo substituent at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research. Recent studies have shown that compounds with similar structures exhibit potent activities against a range of biological targets, including enzymes, receptors, and ion channels.

In the context of medicinal chemistry, 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its ability to modulate specific enzymes involved in metabolic pathways. For instance, preliminary studies have demonstrated that this compound can inhibit certain enzymes that play a crucial role in the metabolism of lipids and carbohydrates. This property makes it a potential candidate for the treatment of metabolic disorders such as diabetes and obesity.

Beyond its enzymatic activities, 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid has also shown promise in neuropharmacology. Research has indicated that it can interact with neurotransmitter systems, particularly those involving serotonin and dopamine. These interactions could have implications for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The ability to modulate these neurotransmitter systems without significant side effects is a critical factor in the development of new therapeutic agents.

The pharmacokinetic properties of 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid are another area of active research. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its use in drug formulations. Preliminary data suggest that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues while minimizing adverse effects.

In addition to its therapeutic potential, 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid has also been explored for its use as a research tool. Its unique chemical structure allows it to serve as a probe for studying various biological processes at the molecular level. For example, it can be used to investigate the mechanisms of enzyme inhibition or receptor activation, providing valuable insights into the underlying biology of these processes.

The synthesis of 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 1-(propan-2-yloxy)-3-ketobutanal with piperidine followed by carboxylation steps. These synthetic methods have been refined to ensure high yields and purity levels, making it feasible to produce this compound on both laboratory and industrial scales.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 6-Oxo-1-propan-2-ylpiperidine-2-carboxylic acid (CAS No. 1822546-67-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.